Cas no 2229265-66-9 (3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229265-66-9
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6403348
• PubChem ID: 165639229
• Update Time: 2025-10-31

3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• Z2581568329
• 2229265-66-9
• EN300-1748197

• Inchi： 1S/C14H14N2O2/c1-16-13(14(17)18)8-12(15-16)11-7-3-5-9-4-2-6-10(9)11/h3,5,7-8H,2,4,6H2,1H3,(H,17,18)
• InChI Key： IOHIKRZYXJVNGM-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2=CC=CC3CCCC=32)=NN1C)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229265-66-9)

The compound 3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229265-66-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure combines a dihydroindene moiety with a methylpyrazole carboxylic acid group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has surged, driven by their relevance in developing kinase inhibitors and anti-inflammatory agents. This compound's carboxylic acid functionality allows for further derivatization, enabling the creation of novel derivatives with enhanced properties. Its CAS No. 2229265-66-9 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key trends in 2024 is the exploration of sustainable synthesis methods for such compounds. Environmental concerns have led researchers to investigate green chemistry approaches for producing 3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid with minimal waste. Additionally, its potential role in cancer therapeutics and neurodegenerative disease research aligns with current biomedical hotspots, making it a subject of intense study.

The pyrazole ring in this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Its presence in CAS No. 2229265-66-9 suggests possible applications in drug repurposing and combination therapies. Furthermore, the dihydroindene component contributes to its lipophilicity, which is crucial for optimizing drug bioavailability and blood-brain barrier penetration.

From a commercial perspective, suppliers of 3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid often highlight its high purity (>98%) and compatibility with peptide coupling reagents, making it valuable for proteomics research. Its stability under various pH conditions also makes it suitable for formulation development. As the pharmaceutical industry shifts toward personalized medicine, this compound's modular structure positions it as a promising candidate for structure-activity relationship (SAR) studies.

In summary, 3-(2,3-dihydro-1H-inden-4-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229265-66-9) represents a compelling case study in modern chemical research. Its multifaceted applications—from drug design to material innovation—underscore its relevance in addressing contemporary scientific challenges. As interest in small-molecule therapeutics continues to rise, this compound is poised to play a pivotal role in advancing both academic and industrial research endeavors.